Cas no 2229456-13-5 (tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate
• CAS No: 2229456-13-5
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 6341555
• PubChem ID: 165980905
• Update Time: 2025-05-26

tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate
• 2229456-13-5
• EN300-1882235

• Inchi： 1S/C15H25NO2/c1-7-15(5,6)12-9-8-10-16(11-12)13(17)18-14(2,3)4/h1,12H,8-11H2,2-6H3
• InChI Key： PUFVKBYLCRQNAC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate (CAS: 2229456-13-5)

The compound tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate (CAS: 2229456-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements in the synthesis, characterization, and potential therapeutic applications of this compound, as well as its role in drug discovery pipelines.

Recent studies have highlighted the importance of tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate as a building block for the development of novel piperidine-based pharmaceuticals. The compound's unique structural features, including the tert-butyl carbamate protecting group and the alkyne functionality, make it a valuable precursor for click chemistry applications and further derivatization. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate. A recent study published in Organic Letters (2024) described an efficient asymmetric synthesis route starting from commercially available piperidine derivatives, achieving excellent enantioselectivity (>99% ee) through chiral auxiliary-assisted alkylation. The reported procedure offers advantages in terms of yield (85-92%) and scalability, addressing previous challenges in the stereoselective preparation of this compound.

Pharmacological investigations have revealed promising applications of derivatives synthesized from tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that structural analogs exhibit significant activity as σ1 receptor ligands, with potential applications in neuropathic pain management. Molecular docking studies suggest that the alkyne moiety plays a crucial role in receptor binding interactions, providing insights for further structure-activity relationship (SAR) optimization.

The compound has also found applications in materials science, particularly in the development of novel polymer scaffolds. A 2024 study in ACS Applied Materials & Interfaces reported its use as a monomer for creating functionalized polyamides with tunable thermal and mechanical properties. The incorporation of the alkyne group allows for post-polymerization modifications, enabling the creation of materials with tailored characteristics for biomedical applications such as drug delivery systems.

From a safety and regulatory perspective, recent toxicological assessments of tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate have been conducted to support its use in pharmaceutical development. Data presented at the 2023 American Chemical Society National Meeting indicated favorable preliminary safety profiles, with no significant cytotoxicity observed in standard in vitro assays at concentrations relevant for synthetic applications. However, researchers emphasize the need for comprehensive in vivo studies to fully characterize its pharmacokinetic properties.

Looking forward, the versatility of tert-butyl 3-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate continues to inspire innovative research across multiple disciplines. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of bifunctional molecules for targeted protein degradation. The compound's unique combination of stability and reactivity positions it as a valuable tool in modern drug discovery efforts, particularly in the development of next-generation therapeutics for challenging targets.